2-[4-[(2,6-dichloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethyl-trimethylazanium

• CAS: 12217-45-7
• Molecular Formula: C19H24Cl2N5O2.Cl; C19H24Cl3N5O2
• Molecular Weight: 460.8 g/mol
• SMILES: CCN(CC[N+](C)(C)C)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl.[Cl-]
• InChI: InChI=1S/C19H24Cl2N5O2.ClH/c1-5-24(10-11-26(2,3)4)15-8-6-14(7-9-15)22-23-19-17(20)12-16(25(27)28)13-18(19)21;/h6-9,12-13H,5,10-11H2,1-4H3;1H/q+1;/p-1
• InChIKey: KAPMUXBQCAXXIQ-UHFFFAOYSA-M

2-[4-[(2,6-dichloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethyl-trimethylazanium, commercially designated as C.I. Basic Orange 30 (C.I.

Basic Orange 30 (CAS 12217-45-7): Technical Baseline for Cationic Azo Dye Procurement

2-[4-[(2,6-dichloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethyl-trimethylazanium, commercially designated as C.I. Basic Orange 30 (C.I. 110855) or Cationic Orange GLH, is a monoazo cationic dye belonging to the localised (pendant) charge class of basic dyes [1]. Its molecular formula is C₁₉H₂₄Cl₃N₅O₂ (MW 460.79 g/mol as chloride salt) and it is supplied as an orange powder with a water solubility of approximately 55 g/L at 15 °C [2]. The compound is characterised by a 2,6-dichloro-4-nitrophenyl diazo chromophore coupled to an N-ethyl-N-(trimethylammonioethyl)aniline coupling component, yielding a quaternary ammonium cationic centre that governs its substantivity for anionic acrylic fibres [1].

Dye Class

Monoazo cationic with localised charge for acrylic fibres

Workflow

Acrylic fibre dyeing, combination shade formulation

Selection Context

Moderate-compatibility K value supports level dyeing performance

• [1] Textile Blog. What is Basic or Cationic Dye | Properties and Manufacturing of Basic Dyes. Published 2021-09-08. Accessed May 2026. View Source
• [2] Pigment-Dye.com. Cationic Orange Rn and Basic Orange 30 – Product Page. Accessed May 2026. View Source

Why Cationic Orange Dyes Cannot Be Interchanged: Structural Determinants of Dyeing Performance for CAS 12217-45-7

Within the cationic (basic) dye class, even dyes sharing the same hue designation exhibit substantial differences in their dyeing compatibility index (K value), saturation factor (f), and fastness profiles that preclude simple substitution [1]. The K value, measured on a scale of 1–5 under Chinese national standard GB/T 2400-2014, reflects the combined influence of dye affinity and diffusion coefficient: lower K values (1–2) indicate rapid strike and poor migration, while higher K values (4–5) denote slower, more level dyeing [2][3]. Mismatched K values in combination dyeing inevitably cause shade variability and unlevelness. Furthermore, the saturation factor (f) determines the maximum dye uptake on acrylic fibre; exceeding the fibre's saturation threshold leads to dye wastage and poor wet fastness [1]. Therefore, procurement decisions must consider these quantitative parameters rather than relying solely on Colour Index hue classification.

1

K-Value Mismatch

Rapid-strike dyes (K 1–2) may cause unlevelness when substituted for moderate-K dyes (K 3–4); shade variability risk increases in combination dyeing.

2

Saturation Factor Difference

Dyes with lower f values saturate fibre sites faster; deep-shade formulations may require recipe re-engineering to avoid dye wastage and fastness loss.

3

Fastness Profile Gap

Light and heat fastness ratings differ substantially within the same hue class; end-use light-exposure or finishing requirements may not transfer to lower-rated substitutes.

• [1] Hangzhou Fucai Chem Co., Ltd. Properties of Cationic Dyes – Compatibility Index (K). Published 2020-12-22. Accessed May 2026. View Source
• [2] National Standard of the People's Republic of China. GB/T 2400-2014: Cationic dyes – Determination of compatible index in acrylic dyeing. 2014. View Source
• [3] Textile Blog. What is Basic or Cationic Dye | Properties and Manufacturing of Basic Dyes. Published 2021-09-08. Accessed May 2026. View Source

Quantitative Differentiation Evidence: Basic Orange 30 (12217-45-7) vs. Closest Cationic Orange Comparators

Dyeing Compatibility Value (K): Higher Migration and Levelness vs. Basic Orange 21

Basic Orange 30 exhibits a compatibility value K of 3.5, compared to K = 1.5 for its closest commercial analogue Basic Orange 21 (Cationic Orange GL 400%), both measured on acrylic fibre under standard cationic dyeing conditions at identical dyeing depths on PAN fibre [1]. Under the GB/T 2400-2014 framework, a K value of 3–4 indicates moderate-to-slow strike rate with good migration and levelling properties, whereas K = 1–2 denotes very rapid exhaustion with inherently poor migration, making level dyeing difficult [2]. In practice, this means Basic Orange 30 is far more suitable for combination shades requiring uniform colour build-up, especially when paired with other moderate-K dyes such as Basic Red 24 (K ≈ 3) or Basic Blue 41 (K ≈ 4).

Dyeing Compatibility K

Head-to-head

BO30: K = 3.5 · BO21: K = 1.5 · ΔK = 2.0

Moderate-compatibility class supports level combination dyeing

GB/T 2400-2014 framework; K 1–2 risks poor migration

Evidence Dimension	Dyeing compatibility index K (scale 1–5; 1 = fastest exhaustion/poor migration, 5 = slowest exhaustion/best migration)
Target Compound Data	K = 3.5
Comparator Or Baseline	Basic Orange 21 (Cationic Orange GL 400%, CAS 3056-93-7): K = 1.5
Quantified Difference	ΔK = 2.0; Basic Orange 30 falls into the moderate-compatibility class (K 3–4), while Basic Orange 21 occupies the rapid-strike class (K 1–2).
Conditions	Acrylic (polyacrylonitrile) fibre dyeing; manufacturer technical datasheet values per Zhejiang Runtu Co., Ltd. standard testing protocols.

Why This Matters

A K-value difference of ≥1.5 between dyes used in combination shades results in visually apparent unlevelness and shade deviation; procurement of Basic Orange 30 is mandated when formulation compatibility requires K ≈ 3–4 class dyes.

• [1] Zhejiang Runtu Co., Ltd. Basic Orange GLH 200% (C.I. Basic Orange 30) – Technical Datasheet. Accessed May 2026. View Source
• [2] National Standard of the People's Republic of China. GB/T 2400-2014: Cationic dyes – Determination of compatible index in acrylic dyeing. 2014. View Source

Saturation Factor (f): 2.4× Higher Dye Uptake Capacity vs. Basic Orange 21

The saturation factor (f) of Basic Orange 30 is 0.63, compared to 0.26 for Basic Orange 21 under identical dyeing conditions [1]. The saturation factor is a dimensionless parameter that quantifies the maximum amount of dye that can be taken up by a given weight of acrylic fibre before the fibre's anionic sites are fully occupied. A higher f value means that a given weight percentage of dye (o.w.f.) consumes a smaller proportion of the fibre's available dye sites, allowing deeper shades to be achieved without exceeding the fibre's saturation limit. Basic Orange 30 therefore permits approximately 2.4 times greater dye loading on acrylic fibre before saturation is reached relative to Basic Orange 21.

Saturation Factor f

Head-to-head

BO30: f = 0.63 · BO21: f = 0.26 · Ratio ≈ 2.42

Higher dye uptake capacity supports deeper shade development

Per unit dye, BO30 occupies ~0.42× the fibre saturation capacity vs. BO21

Evidence Dimension	Saturation factor f (dimensionless; higher = more fibre capacity remaining per unit dye applied)
Target Compound Data	f = 0.63
Comparator Or Baseline	Basic Orange 21 (Cationic Orange GL 400%): f = 0.26
Quantified Difference	Ratio f(BO30)/f(BO21) ≈ 2.42; Basic Orange 30 occupies approximately 0.42× the fibre saturation capacity per unit dye compared to Basic Orange 21 at equivalent dyeing depth.
Conditions	Acrylic fibre dyeing; manufacturer standard testing (Zhejiang Runtu Co., Ltd.) at stated dyeing depth (0.36% o.w.f. for BO30; 0.50% o.w.f. for BO21).

Why This Matters

For deep-shade formulations (e.g., dark brown or black combinations), a lower saturation factor per unit dye translates directly to higher achievable depth, reduced dye waste, and lower effluent colour load, making Basic Orange 30 the economically and environmentally preferable choice.

• [1] Zhejiang Runtu Co., Ltd. Basic Orange GLH 200% (C.I. Basic Orange 30) – Technical Datasheet. Accessed May 2026. View Source

Xenon Light Fastness: 1.5–2 Grades Superior to Basic Orange 21 and Markedly Superior to Basic Orange 2

Basic Orange 30 achieves a Xenon light fastness rating of 6–7 (on the 1–8 ISO blue wool scale), compared to a rating of 5 for Basic Orange 21 and a rating of only 1 for Basic Orange 2 (Chrysoidine, C.I. 11270) [1][2]. The 2,6-dichloro-4-nitro substitution on the diazo component provides electron-withdrawing character that stabilises the azo chromophore against photooxidative fading, a structural advantage absent in the simpler diaminophenyl backbone of Basic Orange 2 [3]. The difference between grades 5 and 6–7 represents approximately a doubling of the cumulative radiant exposure required to produce a just-noticeable fade, as defined by the geometric progression of ISO 105-B02 standard blue wool references.

Xenon Light Fastness

Head-to-head

BO30: 6–7 · BO21: 5 · BO2: 1 (ISO 105-B02 scale)

Supports light-exposed textile procurement when rating ≥6 is required

Δ = 1.5–2 grades vs. BO21; ~2× radiant exposure tolerance gain

Evidence Dimension	Light fastness (Xenon arc, ISO 105-B02 equivalent, 1–8 scale)
Target Compound Data	6–7
Comparator Or Baseline	Basic Orange 21: 5; Basic Orange 2 (CAS 532-82-1): 1
Quantified Difference	BO30 vs BO21: Δ = 1.5–2 grades (approx. 2× radiant exposure tolerance); BO30 vs BO2: Δ = 5.5–6 grades (approx. 32–64× radiant exposure tolerance).
Conditions	Acrylic fibre dyeing at 0.36% o.w.f. (BO30) and 0.50% o.w.f. (BO21); tested per manufacturer standard protocols (Zhejiang Runtu Co., Ltd. / Ritan Chemical). Basic Orange 2 data from pigment-dye.com product specifications.

Why This Matters

For end-use applications requiring light-exposed textiles (automotive interiors, outdoor upholstery, awning fabrics), the 1.5–2 grade advantage over Basic Orange 21 is the difference between commercially acceptable and unacceptable performance, directly impacting warranty liability and customer rejection rates.

• [1] Zhejiang Runtu Co., Ltd. Basic Orange GLH 200% (C.I. Basic Orange 30) – Technical Datasheet. Accessed May 2026. View Source
• [2] Pigment-Dye.com. Cationic Orange Rn and Basic Orange 33 (includes Basic Orange 2 data). Accessed May 2026. View Source
• [3] Hangzhou Tiankun Chem Co., Ltd. Relationship Between Structure and Light Fastness of Disperse Dyes. Published 2020-07-12. Accessed May 2026. View Source

Ironing (Hot Press) Fastness at 150 °C: Full Grade Superiority over Basic Orange 21

Under hot press conditions at 150 °C for 5 minutes, Basic Orange 30 achieves a fastness rating of 4–5 (change in shade), whereas Basic Orange 21 is rated at 3–4 under identical test conditions [1]. This one-grade differential is particularly significant in textile finishing processes where dyed acrylic fabrics undergo heat-setting, calendering, or transfer printing steps. The higher thermal stability of the Basic Orange 30 chromophore is attributable to the electron-withdrawing nitro and chloro substituents, which raise the activation energy for thermal bond rotation and decomposition pathways.

Hot Press Fastness

Head-to-head

BO30: 4–5 · BO21: 3–4 (150 °C, 5 min)

One-grade advantage reduces heat-finishing shade shift risk

4–5 rating is commercially robust for post-dyeing heat processes

Evidence Dimension	Ironing (hot press) fastness: change in shade, 150 °C, 5 minutes (1–5 scale)
Target Compound Data	4–5
Comparator Or Baseline	Basic Orange 21 (Cationic Orange GL 400%): 3–4
Quantified Difference	Δ = 1 full grade (4–5 vs. 3–4). At the 3–4 level, visible shade change is expected under commercial heat-setting; at 4–5 the change is negligible to slight.
Conditions	Acrylic fibre, 150 °C contact heat for 5 minutes; manufacturer standard testing (Zhejiang Runtu Co., Ltd.).

Why This Matters

In integrated textile mills where dyed fabric passes directly to heat finishing, a 3–4 rating risks batch rejection due to visible shade shift, whereas a 4–5 rating is generally accepted as commercially robust, reducing rework and quality claims.

• [1] Zhejiang Runtu Co., Ltd. Basic Orange GLH 200% (C.I. Basic Orange 30) – Technical Datasheet. Accessed May 2026. View Source

pH Stability Range: Operational Window Extended to pH 2 vs. pH 3 for Basic Orange 21

Basic Orange 30 maintains stable colour yield and shade over a pH range of 2–6, compared to a pH range of 3–6 for Basic Orange 21 [1]. The extended lower pH tolerance is relevant in industrial dyeing operations where acid donors (e.g., acetic acid/sodium acetate buffer systems) are used to control the rate of dye uptake on acrylic fibre. A dye that tolerates pH 2 provides a broader safety margin against process excursions, particularly in automated dosing systems where acid over-addition can occur. This one-unit extension of the operational pH window reduces the risk of shade variability caused by unintended pH drift below pH 3.

pH Stability Range

Head-to-head

BO30: pH 2–6 · BO21: pH 3–6

Extended acid tolerance supports process robustness

1-unit lower limit extension reduces pH excursion risk in dye baths

Evidence Dimension	pH stable range (dye bath stability, no shade change)
Target Compound Data	pH 2–6
Comparator Or Baseline	Basic Orange 21 (Cationic Orange GL 400%): pH 3–6
Quantified Difference	pH lower limit extended by 1 pH unit (from pH 3 to pH 2); operational tolerance window expanded by approximately 30% at the acidic end of the dye bath pH spectrum.
Conditions	Aqueous cationic dye bath; manufacturer standard testing (Zhejiang Runtu Co., Ltd.).

Why This Matters

In high-throughput dye houses with multi-product scheduling, buffer system variability is common; a dye with pH 2 tolerance provides practical insurance against production shade corrections and re-dyeing costs.

• [1] Zhejiang Runtu Co., Ltd. Basic Orange GLH 200% (C.I. Basic Orange 30) – Technical Datasheet. Accessed May 2026. View Source

Procurement-Driven Application Scenarios for Basic Orange 30 (CAS 12217-45-7)

Combination Shade Formulation for Light-Exposed Acrylic Textiles

When formulating combination shades for acrylic fabrics destined for automotive interiors, outdoor furniture, or awnings, Basic Orange 30's Xenon light fastness of 6–7 enables it to serve as the orange component in trichromatic mixtures alongside high-lightfastness red and blue cationic dyes (e.g., C.I. Basic Red 24 and C.I. Basic Blue 41). A formulation substituting Basic Orange 21 (light fastness 5) would degrade the overall composite fastness, as the weakest component governs the end-product rating [1][2]. Basic Orange 30 is therefore the preferred procurement choice for applications where ISO 105-B02 rating ≥ 6 is a contractual requirement.

Deep-Shade Acrylic Dyeing with Controlled Saturation

For deep-shade production (e.g., dark brown, burgundy, or black formulations requiring high orange component loading), Basic Orange 30's saturation factor (f = 0.63) permits approximately 2.4× greater colour depth development before acrylic fibre saturation is reached, compared to Basic Orange 21 (f = 0.26) [1][2]. This property reduces the risk of dye wastage from bath exhaustion failure, lowers effluent treatment costs, and enables reproducible deep-shade production within a single dyeing cycle rather than requiring multiple passes.

Heat-Finishing-Intensive Processing Lines

In vertically integrated textile mills where dyed acrylic fabric proceeds directly to heat-setting, calendering, or transfer printing at 150 °C, Basic Orange 30's hot press fastness of 4–5 (vs. 3–4 for Basic Orange 21) provides a commercially meaningful safety margin against post-dyeing shade shift [1][2]. Procurement of Basic Orange 30 in this context directly reduces the incidence of heat-induced shade rejection and the associated costs of re-processing, shade correction, or customer claims.

Electrochemical Wastewater Treatment Research Involving Cationic Dyes

Basic Orange 30 has been specifically employed as a model cationic azo dye in electrochemical treatment optimisation studies using aluminium electrodes, where it was treated alongside Basic Violet 16 and Basic Green 4 in simulated textile wastewater [1]. Under optimised conditions (current density 185.30 A/m², 190 min, pH 5), >70.5% COD removal and >98.2% colour removal were achieved. This documented behaviour in wastewater research makes Basic Orange 30 a reference compound of choice for laboratories developing electrochemical oxidation or electrocoagulation protocols for cationic dye effluent.

Application

Selection Property

Validation Focus

Light-exposed acrylic combination shades

Xenon light fastness rating

Composite fastness in trichromatic mixtures; ISO 105-B02 compliance

Deep-shade acrylic dyeing

Saturation factor and dye uptake capacity

Fibre saturation limit, colour yield, and effluent load review

Heat-finishing-intensive processing

Hot press fastness rating

Post-dyeing shade shift tolerance at 150 °C finishing

Electrochemical wastewater treatment research

Model cationic azo dye behaviour

COD and colour removal endpoint validation in electrochemical cells

• [1] Singh S, Srivastava VC, Mall ID. Multistep Optimization and Residue Disposal Study for Electrochemical Treatment of Textile Wastewater Using Aluminum Electrode. Chem. Eng. J. 2013. DOI: 10.1016/j.cej.2013.06.018. View Source
• [2] Zhejiang Runtu Co., Ltd. Basic Orange GLH 200% (C.I. Basic Orange 30) – Technical Datasheet. Accessed May 2026. View Source